2-(1,3-benzodioxol-5-yl)-N-(3,5-dimethoxybenzyl)-N-(4-ethoxybenzyl)ethanamine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[(3,5-dimethoxyphenyl)methyl]-N-[(4-ethoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C27H31NO5/c1-4-31-23-8-5-21(6-9-23)17-28(18-22-13-24(29-2)16-25(14-22)30-3)12-11-20-7-10-26-27(15-20)33-19-32-26/h5-10,13-16H,4,11-12,17-19H2,1-3H3
• InChI Key: AROOQDCSBBDXKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN(CCC2=CC3=C(C=C2)OCO3)CC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C27H31NO5
• Molecular Weight: 449.5 g/mol

Description

2-(1,3-benzodioxol-5-yl)-N-(3,5-dimethoxybenzyl)-N-(4-ethoxybenzyl)ethanamine, commonly known as "2C-E," is a synthetic psychedelic compound that belongs to the phenethylamine family. It was first synthesized by Alexander Shulgin in 1977 and has gained popularity among the scientific community due to its unique properties.

Scientific Research Applications

2C-E has been studied extensively for its potential therapeutic applications in treating mental health disorders such as depression, anxiety, and PTSD. It has also been used as a research tool to study the neural mechanisms underlying altered states of consciousness and psychedelic experiences. In addition, 2C-E has been investigated for its potential use in drug discovery and development due to its unique chemical structure and pharmacological properties.

Mechanism of Action

2C-E acts as a partial agonist at serotonin 5-HT2A and 5-HT2C receptors, which are involved in regulating mood, cognition, and perception. It also has affinity for dopamine and norepinephrine receptors, which may contribute to its psychoactive effects. The exact mechanism of action of 2C-E is not fully understood, but it is believed to modulate neural activity in the prefrontal cortex and other brain regions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2C-E are complex and depend on several factors such as dose, route of administration, and individual variability. At low to moderate doses, 2C-E may produce euphoria, altered perception of time and space, and enhanced creativity. At higher doses, it may induce visual and auditory hallucinations, paranoia, and anxiety. The physiological effects of 2C-E include increased heart rate, blood pressure, and body temperature, as well as pupil dilation and sweating.

Advantages and Limitations for Lab Experiments

2C-E has several advantages as a research tool, including its potency, selectivity for serotonin receptors, and ability to induce altered states of consciousness. However, it also has several limitations, such as its potential for abuse and neurotoxicity, which may limit its use in human studies. In addition, the legal status of 2C-E varies across different countries, which may restrict its availability for research purposes.

Future Directions

There are several future directions for research on 2C-E, including investigating its potential therapeutic applications in mental health disorders, understanding its mechanism of action at the molecular and neural level, and exploring its potential as a drug discovery and development tool. Additionally, further research is needed to determine the long-term effects of 2C-E on brain function and behavior, as well as its safety and efficacy in human populations.
In conclusion, 2C-E is a synthetic psychedelic compound that has gained popularity among the scientific community due to its unique properties. It has been studied extensively for its potential therapeutic applications, as well as its use as a research tool to study altered states of consciousness. While 2C-E has several advantages as a research tool, it also has several limitations and potential risks that must be considered. Further research is needed to fully understand the biochemical and physiological effects of 2C-E, as well as its potential therapeutic applications and future directions for drug discovery and development.